Cas no 3234-31-9 (3,3'-Sulfonyldipropionitrile)

• Product Name: 3,3'-Sulfonyldipropionitrile
• CAS No: 3234-31-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00019877
• CID: 2663714
• PubChem ID: 543120
• Update Time: 2025-04-23

3,3'-Sulfonyldipropionitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-dioxo-4λ6-thia-heptanedinitrile
• 3,3'-Sulfonyldipropionitrile
• PPHKBPXYLUBVBY-UHFFFAOYSA-N
• 3-(2-cyanoethanesulfonyl)propanenitrile
• CS-0365807
• DTXSID601302215
• 3234-31-9
• 3,3a(2)-Sulfonylbis[propanenitrile]
• 3,3'-Sulfonyldipropanenitrile
• 3,3'-Sulfonylbis[propanenitrile]
• SCHEMBL5663638
• D93146
• 3,3'-Sulfonyldipropiononitrile
• 3-(2-cyanoethylsulfonyl)propanenitrile
• AKOS024332641
• AS-60802

• MDL： MFCD00019877
• Inchi： 1S/C6H8N2O2S/c7-3-1-5-11(9,10)6-2-4-8/h1-2,5-6H2
• InChI Key： PPHKBPXYLUBVBY-UHFFFAOYSA-N
• SMILES： S(CCC#N)(CCC#N)(=O)=O

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1
• XLogP3: -1

Additional information on 3,3'-Sulfonyldipropionitrile

3,3'-Sulfonyldipropionitrile: A Comprehensive Overview

3,3'-Sulfonyldipropionitrile is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound, also known by its CAS registry number 3234-31-9, belongs to the class of sulfonamides and nitriles. Its structure features two cyano groups attached to a sulfonyl group, making it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The compound's unique combination of functional groups renders it highly reactive and susceptible to various chemical transformations. This makes 3,3'-Sulfonyldipropionitrile an invaluable tool in the development of bioactive molecules, particularly in the realm of medicinal chemistry. Recent studies have highlighted its potential as a precursor for synthesizing sulfonamides, which are known for their antimicrobial and anticancer properties.

One of the most promising applications of 3,3'-Sulfonyldipropionitrile lies in its role as an intermediate in the synthesis of cyano sulfonates. These derivatives have shown remarkable activity in targeting various enzymes and receptors associated with diseases such as cancer, inflammation, and bacterial infections. For instance, a 2023 study published in Chemical Communications demonstrated that certain cyano sulfonate derivatives derived from 3,3'-Sulfonyldipropionitrile exhibited potent inhibitory effects on kinase activity, a key target in cancer therapy.

Another area of research involving 3,3'-Sulfonyldipropionitrile is its use as a building block for constructing complex molecules. The sulfonyl group serves as a excellent scaffold for attaching various substituents, enabling the creation of diverse chemical entities with tailored biological activities. This has made it a favored reagent in total synthesis projects aimed at developing novel drugs.

In addition to its synthetic applications, 3,3'-Sulfonyldipropionitrile has also been explored for its potential as a biological probe. Its nitrile group can be functionalized to generate biocompatible molecules that can target specific cellular pathways. For example, researchers have utilized this compound to design inhibitors of matrix metalloproteinases (MMPs), enzymes that play a crucial role in various pathological processes, including cancer metastasis and inflammation.

The versatility of 3,3'-Sulfonyldipropionitrile extends to its use in polymer chemistry. The compound can be incorporated into polymer matrices to enhance their mechanical properties or to serve as a precursor for creating functional polymers with applications in drug delivery systems. Recent advancements in this area have focused on developing biodegradable polymers using 3,3'-Sulfonyldipropionitrile, which could revolutionize the field of biomedical materials.

Despite its wide range of applications, it is essential to consider the safety and environmental impact of 3,3'-Sulfonyldipropionitrile. While it is not classified as a hazardous material under current regulations, proper handling and disposal practices are recommended due to the presence of nitrile and sulfonyl groups, which can be harmful in high concentrations.

Looking ahead, the future of 3,3'-Sulfonyldipropionitrile in biomedical research appears promising. Ongoing studies are exploring its potential as a template for developing new generations of antibiotics and anticancer agents. Additionally, advancements in computational chemistry are enabling researchers to predict the compound's reactivity and selectivity with greater accuracy, further enhancing its utility in drug discovery.

In conclusion, 3,3'-Sulfonyldipropionitrile, identified by its CAS number 3234-31-9, stands out as a valuable tool in the biomedical and chemical sciences. Its unique structure, combined with its versatility in synthetic and biological applications, positions it at the forefront of innovation in drug development and materials science.